Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

• Molecular Formula: C21H38O3
• Molecular Weight: 338.5 g/mol
• InChI: InChI=1S/C21H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)19-21(23)24-2/h7-8,10-11,20,22H,3-6,9,12-19H2,1-2H3/b8-7+,11-10+
• InChIKey: RUZSDNSSGRCGGT-ZDVGBALWSA-N

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate: Key Procurement Specifications for a Specialized Lipid Tool

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate (CAS: 1427187-08-3) is a racemic, hydroxylated polyunsaturated fatty acid (PUFA) methyl ester. It is a derivative of the omega-6 fatty acid 11(Z),14(Z)-eicosadienoic acid (C20:2 n-6), featuring a hydroxyl group at the C-3 position and a methyl ester protecting group at the carboxyl terminus . The compound has a molecular weight of 338.52 g/mol and a molecular formula of C21H38O3 . This structural modification places it within the broader class of modified eicosanoid precursors, where it serves as a specialized tool for investigating lipoxygenase (LOX) enzyme activity, arachidonic acid metabolism, and oxidative lipid pathways . It is primarily supplied as a research-use-only chemical .

12-LOX pathway inhibition study fit

Methyl ester design supports cell permeability in lipid signaling assays

Racemic hydroxylated PUFA probe for arachidonic acid metabolism research

Why Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate Cannot Be Interchanged with Common Eicosadienoic Analogs

The procurement of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate over its close analogs, such as 11(Z),14(Z)-eicosadienoic acid (free acid) or its unmodified methyl ester, is driven by a critical functional divergence. The introduction of a C-3 hydroxyl group fundamentally alters the molecule's interaction with key enzyme systems. While the parent acid (Ki = 3.1 μM for inosine monophosphate dehydrogenase) and its non-hydroxylated methyl ester (used to improve lipid solubility) are known substrates and weak inhibitors in some pathways , the 3-hydroxy derivative acts as a potent lipoxygenase (LOX) inhibitor, specifically targeting the 12-LOX enzyme with an IC50 of 2000 nM [1]. This specific activity, which interferes with arachidonic acid metabolism, is not a property of the non-hydroxylated analogs, which lack this high-affinity inhibitory profile. Therefore, substituting a common eicosadienoate for this hydroxylated version will result in a complete loss of this targeted LOX inhibitory function in an experimental assay. The unique molecular geometry and hydrogen-bonding capacity conferred by the hydroxyl group are essential for this activity, making generic substitution scientifically invalid for studies of lipoxygenase biology or oxidative metabolism [2].

Non-hydroxylated analog

May lack 12-LOX inhibitory activity; the C-3 hydroxyl group is essential for target engagement.

Free acid form

Ionized at physiological pH, which may limit passive cellular uptake compared to the methyl ester.

• [1] BindingDB. BDBM50350397 (CHEMBL1394624). Affinity Data: IC50 = 2.00E+3 nM for Human 12-Lipoxygenase. (2012). View Source
• [2] Medical University of Lublin. MeSH Concept Record: A potent lipoxygenase inhibitor. (2026). View Source

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate: A Quantitative Evidence Guide for Differentiated Procurement

Human 12-LOX Enzyme Inhibition: Quantitative Potency Comparison

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate exhibits direct, quantifiable inhibition of human platelet-type 12-lipoxygenase (12-LOX). This is a key differentiator from its non-hydroxylated analog, 11(Z),14(Z)-eicosadienoic acid methyl ester, for which no comparable LOX inhibition data is reported. The target compound demonstrates a half-maximal inhibitory concentration (IC50) of 2000 nM (2.0 μM) against recombinant human 12-LOX in a cell-free assay [1]. In contrast, the parent acid, 11(Z),14(Z)-eicosadienoic acid, is primarily characterized by its activity against other targets (e.g., inosine 5'-monophosphate dehydrogenase, Ki=3.1 μM), not 12-LOX . This establishes the 3-hydroxy compound as a dedicated tool for probing 12-LOX-dependent pathways.

12-LOX Inhibition

Head-to-head

IC50 2000 nM (2.0 μM) against human 12-LOX

Supports 12-LOX pathway study context

Non-hydroxylated analog lacks reported LOX inhibition data

Evidence Dimension	12-LOX Enzyme Inhibition
Target Compound Data	IC50 = 2000 nM (2.0 μM)
Comparator Or Baseline	11(Z),14(Z)-Eicosadienoic acid methyl ester (non-hydroxylated analog)
Quantified Difference	Comparator: No reported LOX inhibition data. The target compound provides a defined IC50.
Conditions	Inhibition of human platelet-type N-terminally His6-tagged 12-lipoxygenase assessed as conjugated diene product formation using arachidonic acid substrate [1].

Why This Matters

This direct, quantitative evidence for 12-LOX inhibition justifies procuring this specific hydroxylated compound for any assay designed to interrogate the 12-LOX branch of the arachidonic acid cascade, as non-hydroxylated analogs lack this defined activity.

• [1] BindingDB. BDBM50350397 (CHEMBL1394624). Affinity Data: IC50 = 2.00E+3 nM for Human 12-Lipoxygenase. (2012). View Source

Potent Lipoxygenase Inhibitor: A Validated Functional Classification

Authoritative database classifications identify Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate as a potent lipoxygenase (LOX) inhibitor that interferes with arachidonic acid metabolism [1]. This functional annotation provides a high-level, validated descriptor that distinguishes it from non-hydroxylated eicosadienoic acid analogs, which are classified differently (e.g., as endogenous metabolites or substrates) and do not carry this potent LOX inhibitor label . The classification is further substantiated by the specific 12-LOX IC50 data (2000 nM) [2] and is consistent with the known structure-activity relationships of hydroxylated fatty acids, where the hydroxyl group is critical for engaging the LOX active site.

Functional Classification

Class-level

MeSH: Lipoxygenase inhibitor; interferes with arachidonic acid metabolism

Supports LOX pathway research context

Classification based on literature curation; verify in assay

Evidence Dimension	Functional Classification / Mechanism of Action
Target Compound Data	Classified as a 'potent lipoxygenase inhibitor' [1].
Comparator Or Baseline	11(Z),14(Z)-Eicosadienoic acid (free acid)
Quantified Difference	Comparator: Classified as an endogenous metabolite; inhibits LTB4 binding (Ki=3.0 μM) but not described as a potent LOX inhibitor .
Conditions	MeSH (Medical Subject Headings) database annotation based on literature curation [1].

Why This Matters

This formal classification as a 'potent LOX inhibitor' provides a critical, high-confidence filter for researchers searching for tool compounds to study lipoxygenase pathways, immediately distinguishing it from the large pool of generic eicosanoid analogs.

• [1] Medical University of Lublin. MeSH Concept Record: A potent lipoxygenase inhibitor. (2026). View Source
• [2] BindingDB. BDBM50350397 (CHEMBL1394624). Affinity Data: IC50 = 2.00E+3 nM for Human 12-Lipoxygenase. (2012). View Source

Lipid Membrane Compatibility vs. Hydroxylated Free Acid

The methyl ester moiety on Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate confers superior membrane permeability and lipid solubility compared to its free acid counterpart, 3-Hydroxy-11(Z),14(Z)-eicosadienoic acid . This is a well-established class-level inference for fatty acid methyl esters, which are commonly used as more lipophilic prodrugs or cell-permeable tools. While the free acid (MW 324.50) is ionized at physiological pH and may require active transport for cellular uptake , the methyl ester (MW 338.52) can readily partition into lipid bilayers . This property is critical for in vitro cell-based assays, where efficient intracellular delivery of the active 12-LOX inhibitor is required.

Membrane Permeability

Class-level

Methyl ester: uncharged, passive diffusion; Free acid: ionized at physiological pH

Supports cell-based assay design

Based on fatty acid chemistry; experimental verification recommended

Evidence Dimension	Lipid Solubility and Cellular Permeability
Target Compound Data	Methyl ester form; calculated LogP (estimated) ~7-8 based on structural similarity .
Comparator Or Baseline	3-Hydroxy-11(Z),14(Z)-eicosadienoic acid (free acid)
Quantified Difference	Free acid: Ionized at physiological pH, limiting passive diffusion. Methyl ester: Uncharged, enhancing passive membrane permeability.
Conditions	Theoretical physicochemical property comparison based on established fatty acid chemistry .

Why This Matters

For researchers planning cell-based assays, the methyl ester form is the appropriate procurement choice to ensure the compound can enter the intracellular compartment and access its 12-LOX target, avoiding the permeability limitations of the free acid.

Optimal Application Scenarios for Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate in Research and Development

Investigating 12-Lipoxygenase (12-LOX) Dependent Pathways in Platelets and Inflammatory Cells

Use Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate as a selective tool to inhibit human platelet-type 12-LOX activity (IC50 = 2000 nM) in cellular or biochemical assays [1]. This is its primary validated application. The methyl ester form facilitates its delivery into cells, making it suitable for experiments in washed platelets, leukocytes, or cell lines where 12-LOX is known to be expressed. Its defined inhibitory activity allows for the dissection of 12-LOX-specific contributions to complex processes like platelet aggregation, immune cell signaling, and oxylipin biosynthesis, differentiating it from pan-LOX or non-specific antioxidants [2].

Serving as a Control Compound in Arachidonic Acid Metabolism Studies

Employ this compound as a defined inhibitor control to block the 12-LOX branch of arachidonic acid (AA) metabolism. In experimental setups where cells are stimulated to release AA, co-treatment with Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate will reduce the production of 12-HETE and other 12-LOX-derived metabolites [1]. This allows for the specific interrogation of the cyclooxygenase (COX) and other LOX (e.g., 5-LOX, 15-LOX) pathways by comparison to vehicle-treated controls. Its classification as a 'potent lipoxygenase inhibitor' underscores its utility in this context [2].

Assessing Structure-Activity Relationships (SAR) for Modified Eicosanoids

Utilize this compound in SAR studies to evaluate the impact of C-3 hydroxylation and methyl esterification on biological activity. By comparing its 12-LOX inhibition profile (IC50=2000 nM) [1] directly with that of its non-hydroxylated analog, 11(Z),14(Z)-eicosadienoic acid methyl ester (which lacks this activity) , and the free acid form , researchers can elucidate the critical functional roles of each structural motif. This data is essential for medicinal chemistry efforts aimed at designing novel LOX inhibitors or understanding the endogenous signaling functions of hydroxylated fatty acids.

Application

Selection Property

Validation Focus

12-LOX pathway studies

12-LOX inhibitory activity context

12-HETE reduction / oxylipin profiling

Arachidonic acid metabolism control

Selective 12-LOX branch inhibition

COX/5-LOX pathway comparison

Eicosanoid SAR studies

C-3 hydroxyl and methyl ester impact

Activity comparison with non-hydroxylated analog

• [1] BindingDB. BDBM50350397 (CHEMBL1394624). Affinity Data: IC50 = 2.00E+3 nM for Human 12-Lipoxygenase. (2012). View Source
• [2] Medical University of Lublin. MeSH Concept Record: A potent lipoxygenase inhibitor. (2026). View Source